r-9,t-10-Dihydroxy-t-11,12-oxy-9,10,11,12-tetrahydrobenzo(c)chrysene
r-9,t-10-Dihydroxy-t-11,12-oxy-9,10,11,12-tetrahydrobenzo(c)chrysene
Brand Name:
Vulcanchem
CAS No.:
139237-89-1
VCID:
VC21218380
InChI:
InChI=1S/C22H16O3/c23-19-16-10-7-12-6-8-14-13-4-2-1-3-11(13)5-9-15(14)17(12)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O
Molecular Formula:
C22H16O3
Molecular Weight:
328.4 g/mol
r-9,t-10-Dihydroxy-t-11,12-oxy-9,10,11,12-tetrahydrobenzo(c)chrysene
CAS No.: 139237-89-1
Cat. No.: VC21218380
Molecular Formula: C22H16O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139237-89-1 |
|---|---|
| Molecular Formula | C22H16O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (18R,19S,20R,22S)-21-oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol |
| Standard InChI | InChI=1S/C22H16O3/c23-19-16-10-7-12-6-8-14-13-4-2-1-3-11(13)5-9-15(14)17(12)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1 |
| Standard InChI Key | JCURJWCOLRTMLD-CLAROIROSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)[C@H]([C@@H]([C@@H]6[C@H]5O6)O)O |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O |
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